Cas no 1269292-29-6 (5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
• CAS No: 1269292-29-6
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• CID: 3163093
• PubChem ID: 56956023
• Update Time: 2025-04-21

5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
• 1269292-29-6
• 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(4-methylphenyl)-
• DTXSID001202275

• Inchi： 1S/C11H8ClN3/c1-8-2-4-10(5-3-8)15-11(12)9(6-13)7-14-15/h2-5,7H,1H3
• InChI Key： UYUPRFIUYLXISL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 217.0406750Da
• Monoisotopic Mass: 217.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų